Cas no 951797-72-1 (1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy-)

1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy- structure
951797-72-1 structure
Product Name:1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy-
CAS No:951797-72-1
MF:C10H9FO4
MW:212.174466848373
CID:1001483
PubChem ID:45121991
Update Time:2025-04-20

1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy-
    • PPGKOQFUZLISOQ-UHFFFAOYSA-N
    • 5-fluoro-8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
    • 5-fluoro-8-methoxy-2,3-dihydrobenzo[1,4]dioxine-6-carbaldehyde
    • 951797-72-1
    • SCHEMBL1620934
    • 5-Fluoro-8-methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carbaldehyde
    • Inchi: 1S/C10H9FO4/c1-13-7-4-6(5-12)8(11)10-9(7)14-2-3-15-10/h4-5H,2-3H2,1H3
    • InChI Key: PPGKOQFUZLISOQ-UHFFFAOYSA-N
    • SMILES: FC1=C(C=O)C=C(C2=C1OCCO2)OC

Computed Properties

  • Exact Mass: 212.04848693g/mol
  • Monoisotopic Mass: 212.04848693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.8Ų
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